N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)-3-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)-3-(trifluoromethyl)benzamide, also known as JNJ-1930942, is a small molecule antagonist of the transient receptor potential vanilloid 1 (TRPV1) ion channel. TRPV1 is a non-selective cation channel that is widely expressed in nociceptive sensory neurons and is involved in the perception of pain and inflammation. JNJ-1930942 has been extensively studied for its potential use in the treatment of chronic pain and other related conditions.
Scientific Research Applications
Synthesis Techniques
- Research on improving the synthesis process for compounds similar to "N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)-3-(trifluoromethyl)benzamide" focuses on optimizing reaction conditions to achieve high yields. For instance, 2-Hydroxy-N-(pyridin-4-yl)benzamide was synthesized with a yield of 87.8% by heating a specific mixture of reactants under catalytic action, showcasing the potential for efficient synthesis methods in related chemical research (H. Dian, 2010).
Pharmacological Applications
- Studies on benzamide derivatives have explored their pharmacological potentials, such as antibacterial activities. N-(3-Hydroxy-2-pyridyl)benzamides were synthesized and tested against various bacteria, demonstrating active benzamide derivatives' potential in combating specific bacterial strains (A. Mobinikhaledi, N. Forughifar, S. Shariatzadeh, M. Fallah, 2006).
Chemical Properties and Reactions
- The study of metabolic pathways of antineoplastic tyrosine kinase inhibitors provides insights into the metabolism of complex benzamides in human patients, including processes like N-demethylation and hydroxylation. Such research can inform the development of similar compounds for therapeutic use, emphasizing the importance of understanding metabolic pathways in drug development (Aishen Gong, Xiaoyan Chen, P. Deng, D. Zhong, 2010).
Material Science Applications
- Research into the synthesis of novel materials, such as hyperbranched aromatic polyamides, demonstrates the potential applications of related benzamide compounds in creating new polymers with unique properties. Such materials could have wide-ranging applications in industries from electronics to coatings (Gang Yang, M. Jikei, M. Kakimoto, 1999).
properties
IUPAC Name |
N-[3-hydroxy-3-(1-methylpyrrol-2-yl)propyl]-3-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17F3N2O2/c1-21-9-3-6-13(21)14(22)7-8-20-15(23)11-4-2-5-12(10-11)16(17,18)19/h2-6,9-10,14,22H,7-8H2,1H3,(H,20,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKCZCNBBCIDSNW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1C(CCNC(=O)C2=CC(=CC=C2)C(F)(F)F)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17F3N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.